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Compound of Interest

2-Fluoro-4-hydroxyphenylboronic
Compound Name: o
aci

Cat. No.: B591563

An In-depth Technical Guide to the Safety and Handling of 2-Fluoro-4-hydroxyphenylboronic
acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Fluoro-4-
hydroxyphenylboronic acid (CAS No. 1376989-43-3). The following sections detail the
physical and chemical properties, potential hazards, recommended handling procedures, and
emergency protocols to ensure the safe use of this compound in a laboratory setting.

Compound Identification and Properties

2-Fluoro-4-hydroxyphenylboronic acid is a substituted arylboronic acid, a class of
compounds widely used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling
reactions. Its specific properties are summarized below.

Table 1: Physical and Chemical Properties of 2-Fluoro-4-hydroxyphenylboronic acid
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Property Value Source
CAS Number 1376989-43-3 [11[2][3]
Molecular Formula CeHeBFO3 [3]
Molecular Weight 155.92 g/mol [3]
Appearance Solid

Purity >97% [3]

Storage Temperature

2-8°C, Sealed in dry conditions

[4]

DMSO (Slightly), Methanol

Solubility (Slightly) [4]
Boiling Point 357.3+52.0 °C (Predicted) [4]
Density 1.42+0.1 g/cm? (Predicted) [4]
pKa 8.67+0.31 (Predicted) [4]

Hazard Identification and Classification

This compound is classified as hazardous. The primary hazards are associated with irritation to

the skin, eyes, and respiratory system.

Table 2: Hazard Identification for 2-Fluoro-4-hydroxyphenylboronic acid
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Hazard . .
o GHS Pictogram Signal Word Hazard Statements
Classification
Skin )
) o ] H315: Causes skin
Corrosion/Irritation GHSO07 Warning o
irritation
(Category 2)
Serious Eye )
o ) H319: Causes serious
Damage/Eye Irritation ~ GHSO07 Warning o
eye irritation
(Category 2A)

Specific target organ

toxicity — single
H335: May cause

exposure (Respiratory  GHSO07 Warning ) S
o respiratory irritation

tract irritation)

(Category 3)

Acute Toxicity (Oral, ] H302: Harmful if

GHSO07 Warning
Category 4) swallowed
Source:[5]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is essential when working with 2-Fluoro-4-
hydroxyphenylboronic acid to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical. The following PPE is required
when handling this compound:

Table 3: Recommended Personal Protective Equipment (PPE)
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles
meeting ANSI Z87.1 standard

or a face shield.

Protects eyes from dust
particles and potential

splashes.[6]

Hand Protection

Chemically resistant gloves

(e.g., disposable nitrile gloves).

Prevents skin contact. Gloves
should be inspected before
use and changed immediately

upon contamination.

Body Protection

A flame-resistant lab coat, fully
buttoned. Long pants and
closed-toe, closed-heel shoes

are mandatory.

Protects skin from accidental

spills.

Respiratory Protection

Required when dusts are
generated. Use a
NIOSH/MSHA approved
respirator if engineering

controls are insufficient.

Prevents inhalation of the
powdered compound, which

can cause respiratory irritation.

[7]

Engineering Controls

Engineering controls should be the primary means of exposure reduction.

o Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[8]

o Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are close to the workstation location.[6][9]

Handling Procedures

e Avoid all personal contact, including inhalation.[8]

e Avoid formation of dust and aerosols.[8][10]

¢ Do not eat, drink, or smoke when using this product.
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e Wash hands and any exposed skin thoroughly after handling.[9]

o Keep containers tightly sealed when not in use.

Storage Procedures

» Store in a cool, dry, and well-ventilated place.[10]
o Keep container tightly closed.
o Recommended storage temperature is 2-8°C.[4]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[10]

Emergency Procedures

In the event of an exposure or spill, follow these emergency procedures immediately.

Table 4: First-Aid Measures
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Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[6][9]

Immediately wash off with soap and plenty of
i water for at least 15 minutes while removing all
Skin Contact _ _ _
contaminated clothing and shoes. If skin

irritation persists, seek medical attention.[6][9]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[6][9]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.[5]

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment (see Table 3).
Evacuate personnel to a safe area. Ensure adequate ventilation. Avoid breathing dust.[8][11]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[11]

o Methods for Cleaning Up: Sweep up and shovel into a suitable, closed container for
disposal. Avoid generating dust.[6]

Fire and Explosion Hazards

While specific fire and explosion data for 2-Fluoro-4-hydroxyphenylboronic acid are not
readily available, general precautions for solid organic compounds should be followed.
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o Extinguishing Media: Use water spray, carbon dioxide (COZ2), dry chemical, or alcohol-
resistant foam.[10]

e Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon monoxide (CO), carbon dioxide (CO2), oxides of boron,
and hydrogen fluoride.[6]

» Firefighting Procedures: As in any fire, wear a self-contained breathing apparatus (SCBA)
with a full face-piece operated in pressure-demand or other positive pressure mode, and full
protective gear.[6]

Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable federal, state, and
local regulations. Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste.

Experimental Protocols and Logical Relationships

The following diagrams illustrate the logical workflow for safe handling and emergency
response.

Preparation Handling Post-Experiment

rin
_ o[ WeighrTransfer Compound Keep Container | | _ Dispose of Waste
donal 1»( e oo Perform Experiment Fonty Glosed - Decontaminate Work Area Broperly Doff PPE & Wash Hands

Click to download full resolution via product page

Figure 1: A logical workflow for the safe handling of 2-Fluoro-4-hydroxyphenylboronic acid.
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Figure 2: A workflow diagram for emergency response to a spill or exposure incident.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Fluoro-4-hydroxyphenylboronic acid safety and
handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591563#2-fluoro-4-hydroxyphenylboronic-acid-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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